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Compound of Interest

Compound Name: Nicardipine Related Compound 2
CAS No.: 64603-72-1
Cat. No.: B1242217
\ J

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nicardipine, a dihydropyridine calcium channel blocker, is a cornerstone in the management of
hypertension and angina.[1] Its therapeutic efficacy is intrinsically linked to its purity. The
presence of impurities, arising from synthesis, degradation, or storage, can impact the safety
and effectiveness of the final drug product.[2] This guide provides a comprehensive review of a
key impurity, Nicardipine Related Compound 2, also identified as Nicardipine Dehydro
Carboxylic Acid Impurity.

This document will delve into the chemical and physical properties of this compound, explore
its formation pathways, detail analytical methodologies for its detection and quantification, and
discuss its potential pharmacological and toxicological significance. A clear distinction will also
be made between Nicardipine Related Compound 2 and another impurity, designated as
Nicardipine Impurity 2, to prevent ambiguity in research and quality control.

Chemical and Physical Properties

Nicardipine Related Compound 2 is chemically known as 2,6-Dimethyl-4-(3-
nitrophenyl)pyridine-3,5-dicarboxylic Acid Monomethyl Ester. It is a pyridine derivative, which
distinguishes it from the dihydropyridine structure of the active pharmaceutical ingredient,
nicardipine.
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Property Value Source
CAS Number 64603-72-1 [3]
Molecular Formula C16H14N206 [3]
Molecular Weight 330.29 g/mol [3]
5-(methoxycarbonyl)-2,6-
dimethyl-4-(3-
IUPAC Name ) o [3]
nitrophenyl)pyridine-3-
carboxylic acid
Nicardipine Dehydro
Carboxylic Acid Impurity,
Synonyms o o . [3]
Nicardipine Pyridine Monoacid
Impurity
Melting Point 196-198 °C [1]
Boiling Point 475.2+45.0 °C (Predicted) [1]
Density 1.360+0.06 g/cm3 (Predicted) [1]

Synthesis and Formation

Nicardipine Related Compound 2 is primarily formed through the oxidation of a key

intermediate in the synthesis of nicardipine. The synthesis of nicardipine often involves the

Hantzsch dihydropyridine synthesis, which produces a dihydropyridine ring structure.[4][5] This

dihydropyridine ring is susceptible to oxidation, leading to the formation of the more stable

aromatic pyridine ring found in Nicardipine Related Compound 2.

This oxidation can occur during the synthesis of nicardipine if oxidizing agents are present or if

the reaction conditions are not carefully controlled. It can also be a degradation product,

forming over time with exposure to light, heat, or oxidative stress.[6]
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e.g., 5-(Methoxycarbonyl)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dil pyridine-3-carboxylic acid| (Pyridine Derivative)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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4. EP0202625A2 - Process for the preparation of 2,6-dimethyl-4-(3'-nitrophenyl)-1,4-
dihydropyridine-3,5-dicarboxylic acid 3-beta-(N-benzyl-N-methylamino)-ethyl ester 5-methyl
ester and its hydrochloride salt - Google Patents [patents.google.com]

e 5. apicule.com [apicule.com]
e 6. lupinepublishers.com [lupinepublishers.com]

¢ To cite this document: BenchChem. [An In-depth Technical Guide to Nicardipine Related
Compound 2]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1242217#literature-review-of-nicardipine-related-
compound-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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